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Compound of Interest

Compound Name: 2,2'-Iminodibenzoic acid

Cat. No.: B1584591

A Comparative Guide: 2,2'-Iminodibenzoic Acid
vs. Diphenic Acid

A detailed analysis of two structurally related dicarboxylic acids, 2,2'-Iminodibenzoic acid and
Diphenic acid, is crucial for researchers and professionals in drug development and materials
science. While both molecules share a core dicarboxylic acid feature, their distinct bridging
atoms—nitrogen in the former and a direct carbon-carbon bond in the latter—give rise to
significant differences in their chemical properties, reactivity, and applications.

This guide provides a comprehensive comparison of 2,2'-Iminodibenzoic acid and Diphenic
acid (also known as [1,1'-Biphenyl]-2,2'-dicarboxylic acid), which is the most plausible
interpretation of the user-provided term "N,N'-diphenyl-2,2'-dicarboxylic acid" for which a
standard chemical structure is not readily available. The comparison is supported by a
summary of their physicochemical properties, synthesis protocols, and performance in various
applications, substantiated by experimental data from scientific literature.

Physicochemical Properties: A Tale of Two Bridges

The fundamental difference between 2,2'-Iminodibenzoic acid and Diphenic acid lies in the
linkage between the two phenyl rings. The imino (-NH-) bridge in 2,2'-Iminodibenzoic acid
introduces a hydrogen bond donor and a site for potential substitution, influencing its solubility,
melting point, and coordination chemistry. In contrast, the direct C-C bond in Diphenic acid
results in a more rigid structure.
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Property 2,2'-Iminodibenzoic Acid Diphenic Acid

CAS Number 579-92-0[1] 482-05-3

Molecular Formula C14H11NO4[1] C14H1004

Molecular Weight 257.24 g/mol 242.23 g/mol

Melting Point 298 °C (decomposes)[2][3] 228-230 °C

Appearance White to off-white powder White crystalline solid

Solubility Soluble in polar organic Soluble in ethanol, ether, and
solvents hot water

Synthesis and Experimental Protocols

The synthesis of these two compounds follows distinct chemical pathways, each with its own
set of reagents and conditions.

2,2'-Iminodibenzoic Acid: The Ullmann Condensation

2,2'-Iminodibenzoic acid is commonly synthesized via the Ullmann condensation, a copper-
catalyzed reaction between an aryl halide and an amine.[4]

Ullmann Condensation for 2,2'-Iminodibenzoic Acid Synthesis.

Experimental Protocol: Ullmann Condensation

A typical procedure involves the reaction of 2-chlorobenzoic acid with aniline in the presence of
a copper catalyst, such as copper(l) oxide, and a base like potassium carbonate in a high-
boiling solvent like amyl alcohol. The mixture is refluxed for several hours. After cooling, the
reaction mixture is treated with an acid to precipitate the product, which is then purified by
recrystallization.[5]

Diphenic Acid: Diazotization of Anthranilic Acid

Diphenic acid is classically synthesized from anthranilic acid through a diazotization reaction
followed by a copper-catalyzed coupling.[6][7]
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Synthesis of Diphenic Acid via Diazotization.

Experimental Protocol: Synthesis of Diphenic Acid from Anthranilic Acid

Anthranilic acid is dissolved in hydrochloric acid and cooled to 0-5 °C. A solution of sodium
nitrite is then added slowly to form the diazonium salt. This solution is subsequently added to a
solution containing a copper(l) salt, which catalyzes the coupling reaction to form Diphenic
acid. The product precipitates and is collected by filtration, followed by purification.[6][8]

Comparative Performance and Applications

The structural differences between these two molecules translate into distinct performance
characteristics in various applications.

Chelating Agents and Metal-Organic Frameworks
(MOFs)

The presence of the nitrogen atom in 2,2'-Iminodibenzoic acid makes it an excellent chelating
agent for various metal ions. This property is leveraged in the synthesis of metal-organic
frameworks (MOFs) and coordination polymers. The nitrogen and carboxylate groups can
coordinate to metal centers, leading to the formation of stable, porous structures with potential
applications in gas storage, catalysis, and separation.

Diphenic acid, lacking the central nitrogen atom, also serves as a ligand in MOF synthesis. The
two carboxylate groups can bridge metal centers to form robust frameworks. However, the
coordination geometry and the resulting framework topology differ from those obtained with
2,2'-Iminodibenzoic acid.

Application 2,2'-Iminodibenzoic Acid Diphenic Acid

] Strong chelating ability due to Forms complexes through
Metal Chelation
N and O donor atoms. carboxylate groups.

Forms diverse and stable
MOF Synthesis MOFs with potential for

catalysis.

A common linker for

constructing porous MOFs.
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Drug Development and Therapeutic Applications

Derivatives of both molecules have shown promise in the field of drug development.

2,2'-Iminodibenzoic acid serves as a scaffold for the synthesis of various heterocyclic
compounds with potential biological activities. For instance, its derivatives have been
investigated for their anticancer properties.

Diphenic acid and its derivatives have also been explored for their therapeutic potential,
including anticancer and anti-inflammatory activities.[9] The rigid biphenyl backbone is a
common motif in many biologically active molecules.

. 2,2'-Iminodibenzoic Acid . . . o
Therapeutic Area L Diphenic Acid Derivatives
Derivatives

Precursors to compounds with Exhibit antiproliferative activity

Anticancer Activity cytotoxic effects against against various cancer cell
cancer cell lines.[10] lines.[9]
Less explored for this Some derivatives have shown

Anti-inflammatory Activity o . )
application. anti-inflammatory properties.

Polymer Science

Both dicarboxylic acids can be used as monomers in the synthesis of polyesters and
polyamides. The choice of the dicarboxylic acid influences the properties of the resulting
polymer, such as its thermal stability, mechanical strength, and solubility.

Diphenic acid, with its rigid structure, can impart high thermal stability and mechanical strength
to polymers.

Conclusion

In summary, 2,2'-Iminodibenzoic acid and Diphenic acid, while sharing the dicarboxylic acid
functionality, present distinct advantages and applications stemming from their unique
molecular structures. 2,2'-Iminodibenzoic acid, with its flexible imino bridge, excels as a
chelating agent and a versatile building block for coordination chemistry and bioactive
molecules. Diphenic acid, characterized by its rigid biphenyl core, is a valuable monomer for
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high-performance polymers and a scaffold for therapeutic agents. The selection between these
two compounds will ultimately depend on the specific requirements of the intended application,
whether it be the coordination properties for MOF synthesis, the biological activity for drug
design, or the structural rigidity for polymer science. Further head-to-head comparative studies
under identical experimental conditions would be beneficial to provide more definitive
guantitative comparisons of their performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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